4-{1-[4-(4-METHOXYPHENOXY)PHENYL]-2,5-DIMETHYL-1H-PYRROLE-3-CARBOTHIOYL}MORPHOLINE

• IUPAC Name: [1-[4-(4-methoxyphenoxy)phenyl]-2,5-dimethylpyrrol-3-yl]-morpholin-4-ylmethanethione
• InChI: InChI=1S/C24H26N2O3S/c1-17-16-23(24(30)25-12-14-28-15-13-25)18(2)26(17)19-4-6-21(7-5-19)29-22-10-8-20(27-3)9-11-22/h4-11,16H,12-15H2,1-3H3
• InChI Key: JZLLNBXNDROQQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC3=CC=C(C=C3)OC)C)C(=S)N4CCOCC4
• Molecular Formula: C24H26N2O3S
• Molecular Weight: 422.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrrole ring, a morpholine ring, and a carbonothioyl group. It also contains a methoxyphenoxy group, which is a common motif in many organic compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrrole ring could be formed through a Paal-Knorr synthesis or a similar method. The morpholine ring could be formed through a reaction of a suitable amine with ethylene oxide. The carbonothioyl group could be introduced through a reaction with carbon disulfide.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The pyrrole and morpholine rings would likely contribute to the rigidity of the molecule, while the carbonothioyl group would add some flexibility.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrrole ring, which is a site of high electron density and can undergo electrophilic substitution reactions. The morpholine ring could undergo reactions at the nitrogen atom, such as alkylation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any chiral centers.

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s a potential drug, further studies could focus on optimizing its structure for better activity and selectivity, testing it in biological systems, and eventually in clinical trials.